2-(2,3-dioxo-1,2,3,4-tetrahydroquinoxalin-1-yl)acetic acid

• IUPAC Name: 2-(2,3-dioxo-4H-quinoxalin-1-yl)acetic acid
• InChI: InChI=1S/C10H8N2O4/c13-8(14)5-12-7-4-2-1-3-6(7)11-9(15)10(12)16/h1-4H,5H2,(H,11,15)(H,13,14)
• InChI Key: QBBQRMYAQGDFQB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=O)C(=O)N2CC(=O)O
• Molecular Formula: C10H8N2O4
• DSSTOX Substance ID: DTXSID901229387
• Molecular Weight: 220.18 g/mol
• CAS RN: 80310-03-8

Description

2-(2,3-dioxo-1,2,3,4-tetrahydroquinoxalin-1-yl)acetic acid is a compound used for proteomics research. It has a molecular formula of C10H8N2O4 and a molecular weight of 220.18.

Molecular Structure Analysis

The molecular structure of this compound consists of a quinoxalin-1-yl group attached to an acetic acid group. The quinoxalin-1-yl group contains a tetrahydroquinoxaline ring with two carbonyl (C=O) groups at the 2 and 3 positions.

Scientific Research Applications

2,3-Dioxo-TQA has been used in a variety of scientific research applications. It has been used as a catalyst in the synthesis of polymers, and as a starting material for the synthesis of various organic compounds. It has also been used in the study of biochemical and physiological processes, such as the regulation of gene expression and the regulation of cell signaling pathways.

Mechanism of Action

2,3-Dioxo-TQA works by binding to certain proteins, such as transcription factors and enzymes, and modulating their activity. This can result in changes in gene expression and the regulation of cell signaling pathways.
Biochemical and Physiological Effects
2,3-Dioxo-TQA has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of transcription factors and enzymes, resulting in changes in gene expression and the regulation of cell signaling pathways. In addition, it has been shown to have anti-inflammatory, anti-cancer, and anti-microbial properties.

Advantages and Limitations for Lab Experiments

The advantages of using 2,3-Dioxo-TQA in laboratory experiments include its low cost, its stability, and its versatility. Additionally, it is relatively easy to synthesize and is non-toxic. However, there are some limitations to using 2,3-Dioxo-TQA in laboratory experiments. For example, it is a relatively unstable compound and can decompose over time. Additionally, it is not soluble in water, making it difficult to use in certain experiments.

Future Directions

The future directions for 2,3-Dioxo-TQA include further research into its biochemical and physiological effects, as well as its potential applications in the synthesis of organic compounds and polymers. Additionally, further research into its mechanism of action and its potential therapeutic applications is needed. Finally, further research into its stability and solubility is needed in order to improve its use in laboratory experiments.

Safety and Hazards

The safety data sheet for this compound indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Synthesis routes and methods I

Procedure details

The procedure of Borthakur, N. et at., Ind. J. Chem. 20B:822 (1981) was adapted. To a stirred solution of 1-carboxymethyl-1,2,3,4-tetrahydroquinoxaline-3-one (15.400 g, 0.075 mol) and sodium hydroxide (5.20 g, 0.13 mol) in water (250 mL), was added gradually, a solution of KMnO4 (20.800 g 0.132 mol) in aq. NaOH (4% w/v, 120 mL) and the dark purple colored solution was refluxed for 4 h, cooled and filtered. The clear filtrate was acidified (pH~2) with concentrated HCl. Filtration under vacuum (water aspirator) afforded 9.200 g (56%, pure by 1H NMR) of 1-carboxymethyl-1,4-dihydro-2,3-quinoxalinedione as a cream colored powder, m.p.>300° C. (decomposes) (lit. m.p.>300° C., Borthakur et al., supra). It was sufficiently pure for use in the next reaction; 1H NMR: δ4.84 (s, 2H), 7.13-7.27 (m, 4H), 12.16 (s, 1H); IR (KBr, cm-1): 3431, 1743, 1687, 1481, 1406, 1393, 1250.

Synthesis routes and methods II

Procedure details

To a solution of 3.0 g (15 mmol) 1,2,3,4-tetrahydro-3-oxoquinoxaline-1-acetic acid in 50 ml water was added gradually a solution of 4. 0 g (25 mmol) potassium permanganate in aqueous sodium hydroxide (4%, w/v) and the mixture was refluxed for 4 h. The reaction mixture was cooled, filtered and the filtrate acidified with concentrated hydrochloric acid to pH 2.5. The precipitate was filtered off and washed with water to give 2.2 g (69%) 1-carboxymethylquinoxaline-2,3(1H,4H)- dione. M.p. >300° C. 1H-NMR (DMSO-d6): 12.0 (1H, broad s), 7.2 (4H, s), 7.0-5.0 (1H, broad s), 4.9 (2H, s).